Cas no 52819-08-6 (3,4-dichloro-2,3-dihydrothiophene 1,1-dioxide)
52819-08-6 structure
Product Name:3,4-dichloro-2,3-dihydrothiophene 1,1-dioxide
CAS No:52819-08-6
MF:C4H4Cl2O2S
MW:187.044358253479
CID:1579384
PubChem ID:284976
Update Time:2025-04-21
3,4-dichloro-2,3-dihydrothiophene 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 3,4-dichloro-2,3-dihydrothiophene 1,1-dioxide
- NSC141473
- AC1Q3FHZ
- AC1L622I
- CTK4J6566
- AR-1E9070
- AKOS003630545
- AG-K-61196
- NSC-141473
- NSC141473; AC1Q3FHZ; AC1L622I; CTK4J6566; AR-1E9070; AKOS003630545; AG-K-61196; NSC-141473;
- 52819-08-6
- DS-013913
- DTXSID00301160
-
- Inchi: 1S/C4H4Cl2O2S/c5-3-1-9(7,8)2-4(3)6/h1,4H,2H2
- InChI Key: ZHMIPISBHVLXKQ-UHFFFAOYSA-N
- SMILES: ClC1C(=CS(C1)(=O)=O)Cl
Computed Properties
- Exact Mass: 185.93102
- Monoisotopic Mass: 185.9309059g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 42.5Ų
Experimental Properties
- PSA: 34.14
3,4-dichloro-2,3-dihydrothiophene 1,1-dioxide Related Literature
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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